Cas no 283605-51-6 (methyl [(2-hydroxyethyl)amino](oxo)acetate)
283605-51-6 structure
Product Name:methyl [(2-hydroxyethyl)amino](oxo)acetate
CAS No:283605-51-6
MF:C5H9NO4
MW:147.129261732101
CID:1434294
PubChem ID:13008763
Update Time:2025-04-20
methyl [(2-hydroxyethyl)amino](oxo)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl [(2-hydroxyethyl)amino](oxo)acetate
- acetic acid, 2-[(2-hydroxyethyl)amino]-2-oxo-, methyl ester
- LogP
- DTXSID701252095
- 283605-51-6
- Methyl 2-[(2-hydroxyethyl)amino]-2-oxoacetate
-
- Inchi: 1S/C5H9NO4/c1-10-5(9)4(8)6-2-3-7/h7H,2-3H2,1H3,(H,6,8)
- InChI Key: CVPGDWDYNMSLDZ-UHFFFAOYSA-N
- SMILES: OCCNC(C(=O)OC)=O
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
methyl [(2-hydroxyethyl)amino](oxo)acetate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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